Cas no 1334146-84-7 (1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride)

1-(2,5-Dimethylphenyl)ethyl(methyl)amine hydrochloride is a chiral amine derivative with potential applications in pharmaceutical synthesis and organic chemistry. The compound features a substituted phenyl ring and a tertiary amine group, which may serve as a key intermediate in the preparation of bioactive molecules. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The structural presence of methyl groups at the 2- and 5-positions of the phenyl ring may influence steric and electronic properties, making it useful for asymmetric synthesis or as a building block in medicinal chemistry. The product is typically characterized by high purity and consistent quality, ensuring reliability in research and industrial processes.
1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride structure
1334146-84-7 structure
Product Name:1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride
CAS No:1334146-84-7
MF:C11H18ClN
MW:199.720322132111
MDL:MFCD19686403
CID:4588944
Update Time:2025-10-29

1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-(2,5-dimethylphenyl)ethyl](methyl)amine hydrochloride
    • 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride
    • MDL: MFCD19686403
    • Inchi: 1S/C11H17N.ClH/c1-8-5-6-9(2)11(7-8)10(3)12-4;/h5-7,10,12H,1-4H3;1H
    • InChI Key: VKMNDPUVMLFDCB-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C)C=CC=1C)(C)NC.Cl

Experimental Properties

  • Melting Point: NA

1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride Security Information

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Additional information on 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride

Comprehensive Overview of 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride (CAS No. 1334146-84-7)

1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride (CAS No. 1334146-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in medicinal chemistry and material science. The presence of the dimethylphenyl group and the ethyl(methyl)amine moiety makes it a versatile intermediate in synthetic pathways.

In recent years, the demand for amine-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride for its potential as a building block in the synthesis of novel therapeutic agents. Its hydrochloride salt form enhances solubility, making it more suitable for various experimental and industrial applications.

The compound's CAS No. 1334146-84-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, physical properties, and safety data. For instance, questions like "How to synthesize 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride?" or "What are the applications of CAS 1334146-84-7?" are common in scientific forums and search engines.

From a structural perspective, the 2,5-dimethylphenyl group contributes to the compound's steric and electronic properties, which can influence its reactivity and interaction with biological targets. This makes it a valuable candidate for studies focusing on structure-activity relationships (SAR). Additionally, the ethyl(methyl)amine segment is a key feature in many bioactive molecules, further highlighting its importance.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride. Sustainable methods, such as catalytic hydrogenation or microwave-assisted synthesis, are gaining traction as alternatives to traditional protocols. This aligns with the growing emphasis on environmentally friendly practices in chemical manufacturing.

The compound's spectroscopic data, including NMR and IR spectra, are critical for its identification and characterization. These analytical tools are essential for quality control in industrial settings and for verifying the purity of research samples. Users often search for "NMR peaks of CAS 1334146-84-7" or "IR spectrum of 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride" to support their work.

Another area of interest is the compound's potential role in neurological research. While specific applications are still under investigation, the structural resemblance to known amine-based neurotransmitters has prompted preliminary studies. However, it is crucial to note that further research is needed to validate any therapeutic claims.

In summary, 1-(2,5-dimethylphenyl)ethyl(methyl)amine hydrochloride (CAS No. 1334146-84-7) is a compound of significant scientific interest due to its structural uniqueness and potential applications. Its relevance in drug discovery, material science, and green chemistry underscores its importance in modern research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in various interdisciplinary studies.

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